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Compound of Interest

Compound Name: Tolprocarb

Cat. No.: B6596450

For immediate implementation, this guide provides essential safety and logistical information
for the proper disposal of tolprocarb, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development
professionals should adhere to these procedural steps to manage tolprocarb waste effectively.

Summary of Tolprocarb Hazards

Before handling tolprocarb waste, it is crucial to be aware of its associated hazards. The
following table summarizes key safety information.
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Hazard Category

Description

Precautionary Statement

Acute Oral Toxicity

Harmful if swallowed.

H302

Skin Irritation

Causes skin irritation.

H315

Handling

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash face, hands, and any
exposed skin thoroughly after P261, P264, P280

handling. Wear protective

gloves and eye/face

protection.

Emergency

If you feel unwell, call a
POISON CENTER or doctor.

P312

Disposal

Dispose of contents/container

to an approved waste disposal P501

plant.

Step-by-Step Disposal Protocol for Tolprocarb

Waste

This protocol outlines the necessary steps for the safe handling and disposal of tolprocarb

waste streams, including pure compound, contaminated labware, and solutions.

1. Waste ldentification and Segregation:

« |dentify all waste streams containing tolprocarb. This includes, but is not limited to:

o Unused or expired tolprocarb.

[¢]

[¢]

o

Solutions containing tolprocarb.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated labware (e.g., glassware, pipette tips, vials).
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o Spill cleanup materials.

Segregate tolprocarb waste from other laboratory waste at the point of generation. Do not
mix with non-hazardous waste.

. Waste Collection and Containerization:

Solid Waste: Collect solid tolprocarb waste (e.g., contaminated gloves, paper towels, and
empty containers) in a designated, leak-proof hazardous waste container lined with a heavy-
duty plastic bag.

Liquid Waste: Collect liquid waste containing tolprocarb in a separate, compatible, and
shatter-resistant container (e.g., a plastic-coated glass bottle or a high-density polyethylene
container). Ensure the container has a secure, screw-on cap.

Sharps Waste: Any sharps (e.g., needles, contaminated broken glass) must be disposed of
in a designated sharps container.

Leave at least 10% headspace in liquid waste containers to allow for expansion.
. Labeling of Waste Containers:
Immediately label all waste containers with the following information:

The words "Hazardous Waste".

o

[¢]

The full chemical name: "Tolprocarb".

[e]

The specific hazards (e.g., "Toxic," "Irritant™).

[e]

The date when waste was first added to the container.

o

The name of the principal investigator or laboratory contact.
. Storage of Tolprocarb Waste:

Store tolprocarb waste in a designated Satellite Accumulation Area (SAA) within the
laboratory.[1]
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e The SAA should be located at or near the point of waste generation and under the control of
laboratory personnel.[1][2]

o Ensure that the storage area is secure, well-ventilated, and away from general laboratory
traffic.

e Use secondary containment, such as a spill tray, for liquid waste containers to prevent the
spread of potential leaks.[3]

5. Arranging for Disposal:
» Do not dispose of tolprocarb waste down the drain or in the regular trash.[3][4]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for your hazardous waste.[2][5]

» Follow all institutional procedures for waste pickup, which may include completing a specific
form or online request.

e Your EHS department will ensure the waste is transported to and disposed of at an approved
waste disposal plant in accordance with local, state, and federal regulations.[1]

Experimental Protocols Cited

The disposal procedures outlined above are based on standard laboratory hazardous waste
management protocols and information from safety data sheets. Key experimental protocols
referenced in the development of these guidelines include:

e Hazard Communication: Following the hazard statements and precautionary measures
outlined in the Safety Data Sheet for tolprocarb.

o Chemical Waste Segregation: Implementing standard laboratory procedures for separating
hazardous chemical waste from non-hazardous waste streams to prevent reactions and
ensure proper disposal.

o Satellite Accumulation Area (SAA) Management: Adhering to guidelines for the temporary
storage of hazardous waste in a designated area within the laboratory.
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Visualizing the Tolprocarb Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of tolprocarb waste in a laboratory setting.
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Waste Generation

Tolprocarb Waste Generated
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Caption: Workflow for the safe disposal of tolprocarb waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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